Cas no 65894-83-9 (2-Isobutyl-4,5-dimethyl-2,5-dihydrothiazole)

2-Isobutyl-4,5-dimethyl-2,5-dihydrothiazole structure

65894-83-9 structure

Product Name:2-Isobutyl-4,5-dimethyl-2,5-dihydrothiazole

CAS No:65894-83-9

MF:C₉H₁₇NS

MW:171.302981138229

MDL:MFCD01680822

CID:58402

PubChem ID:24879750

Update Time:2026-05-14

2-Isobutyl-4,5-dimethyl-2,5-dihydrothiazole Chemical and Physical Properties

Names and Identifiers

- 2-Isobutyl-4,5-dimethyl-2,5-dihydrothiazole
- 2,5-Dihydro-4,5-dimethyl-2-(2-methyl propyl)thiazole
- 2-Isobutyl-4,5-dimethyl-3-thiazoline (mixture of isomers)
- 2-Isobutyl-4,5-dimethyl-3-thiazoline
- 4,5-Dimethyl-2-isobutyl-3-thiazoline
- 4,5-dimethyl-2-(2-methylpropyl)-2,5-dihydro-1,3-thiazole
- 4,5-DIMETHYL-2-ISOBUTYL-3-THIAZOLINE FEMA NO.3621
- 4.5-Dimethyl-2-isobutyl-3-thiazoline
- N,N-DiethylforMaMide
- 2-(2'-Methyl-n-propyl)-4,5-dimethyl-D3-thiazoline
- MDL： MFCD01680822
- Inchi： 1S/C9H17NS/c1-6(2)5-9-10-7(3)8(4)11-9/h6,8-9H,5H2,1-4H3
- InChI Key： FDOISHJOXPONIV-UHFFFAOYSA-N
- SMILES： CC1C(C)=NC(CC(C)C)S1

Computed Properties

Exact Mass: 171.10800
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.6

Experimental Properties

Color/Form: Grayish yellow liquid.
Density: 1.487 g/mL at 25 °C(lit.)
Boiling Point: 70°C/4mmHg(lit.)
Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
Refractive Index: n20/D 1.4870(lit.)
PSA: 37.66000
LogP: 2.39040
Solubility: Not determined
FEMA: 3621

2-Isobutyl-4,5-dimethyl-2,5-dihydrothiazole Security Information

Prompt：warning
Signal Word：Warning
Hazard Statement： H227-H303
Warning Statement： P210-P280-P312-P370+P378-P403+P235-P501
WGK Germany：2
RTECS：XJ6642800
TSCA：Yes
Storage Condition：Sealed in dry,Room Temperature

2-Isobutyl-4,5-dimethyl-2,5-dihydrothiazole Customs Data

HS CODE：2934100090
Customs Data：

China Customs Code:
2934100090

Overview:

2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

2-Isobutyl-4,5-dimethyl-2,5-dihydrothiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM190048-100g	2-isobutyl-4,5-dimethyl-2,3-dihydrothiazole	65894-83-9	97%	100g	$210	2021-08-05
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY034304-25g	2-Isobutyl-4,5-dimethyl-3-thiazoline	65894-83-9	≥95%	25g	¥77.00	2024-07-09
Chemenu	CM190048-100g	2-isobutyl-4,5-dimethyl-2,3-dihydrothiazole	65894-83-9	97%	100g	$***	2023-05-29
SHANG HAI XIAN DING Biotechnology Co., Ltd.	I0737-25g	2-Isobutyl-4,5-dimethyl-2,5-dihydrothiazole	65894-83-9	95.0%(GC),mixture of isomers	25g	￥650.0	2022-05-30
Apollo Scientific	OR920686-1g	4,5-Dimethyl-2-isobutyl-3-thiazoline	65894-83-9	95%	1g	£85.00	2023-09-01
Apollo Scientific	OR920686-5g	4,5-Dimethyl-2-isobutyl-3-thiazoline	65894-83-9	98+%	5g	£15.00	2025-03-21
Apollo Scientific	OR920686-25g	4,5-Dimethyl-2-isobutyl-3-thiazoline	65894-83-9	98+%	25g	£17.00	2025-03-21
abcr	AB211969-5 g	2-Isobutyl-4,5-dimethyl-3-thiazoline, 95%; .	65894-83-9	95%	5g	€75.90	2023-03-08
abcr	AB211969-25 g	2-Isobutyl-4,5-dimethyl-3-thiazoline, 95%; .	65894-83-9	95%	25g	€122.10	2023-03-08
abcr	AB211969-100 g	2-Isobutyl-4,5-dimethyl-3-thiazoline, 95%; .	65894-83-9	95%	100g	€227.90	2023-03-08

2-Isobutyl-4,5-dimethyl-2,5-dihydrothiazole Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:65894-83-9)4,5-Dimethyl-2-isobutyl-3-thiazoline

Order Number:sfd5837

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:65894-83-9)4,5-二甲基-2-异丁基噻唑啉

Order Number:LE1712504

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:35

Price ($):discuss personally

Email:18501500038@163.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Thiazolines

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